![molecular formula C18H13F2NOS B11341194 4-fluoro-N-(4-fluorophenyl)-N-(thiophen-2-ylmethyl)benzamide](/img/structure/B11341194.png)
4-fluoro-N-(4-fluorophenyl)-N-(thiophen-2-ylmethyl)benzamide
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Overview
Description
4-fluoro-N-(4-fluorophenyl)-N-(thiophen-2-ylmethyl)benzamide is an organic compound that belongs to the class of benzamides This compound is characterized by the presence of fluorine atoms on both the benzene and phenyl rings, as well as a thiophene ring attached to the benzamide structure
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-fluoro-N-(4-fluorophenyl)-N-(thiophen-2-ylmethyl)benzamide typically involves multi-step organic reactions. One common method includes the following steps:
Formation of the Benzamide Core: The benzamide core can be synthesized by reacting 4-fluorobenzoic acid with thionyl chloride to form 4-fluorobenzoyl chloride, which is then reacted with an amine to form the benzamide.
Introduction of the Thiophene Ring: The thiophene ring can be introduced through a nucleophilic substitution reaction, where a thiophene derivative reacts with the benzamide core.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification processes to ensure high yield and purity.
Chemical Reactions Analysis
Types of Reactions
4-fluoro-N-(4-fluorophenyl)-N-(thiophen-2-ylmethyl)benzamide undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.
Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the reagents and conditions used.
Common Reagents and Conditions
Oxidation: Potassium permanganate in acidic or basic medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Nucleophilic substitution using sodium hydride in dimethylformamide (DMF).
Major Products Formed
Oxidation: Formation of carboxylic acids or ketones.
Reduction: Formation of amines or alcohols.
Substitution: Formation of various substituted derivatives depending on the nucleophile or electrophile used.
Scientific Research Applications
4-fluoro-N-(4-fluorophenyl)-N-(thiophen-2-ylmethyl)benzamide has several scientific research applications:
Chemistry: Used as a building block in organic synthesis for the development of more complex molecules.
Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.
Medicine: Explored as a potential therapeutic agent due to its unique chemical structure and biological activity.
Industry: Utilized in the development of advanced materials and chemical processes.
Mechanism of Action
The mechanism of action of 4-fluoro-N-(4-fluorophenyl)-N-(thiophen-2-ylmethyl)benzamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.
Comparison with Similar Compounds
Similar Compounds
4-fluoro-N-(4-fluorophenyl)benzamide: Lacks the thiophene ring, which may result in different chemical and biological properties.
N-(4-fluorophenyl)-N-(thiophen-2-ylmethyl)benzamide: Lacks the fluorine atom on the benzene ring, potentially affecting its reactivity and interactions.
4-fluoro-N-(thiophen-2-ylmethyl)benzamide: Lacks the fluorine atom on the phenyl ring, which may influence its overall properties.
Uniqueness
4-fluoro-N-(4-fluorophenyl)-N-(thiophen-2-ylmethyl)benzamide is unique due to the presence of both fluorine atoms and the thiophene ring, which contribute to its distinct chemical and biological properties
Properties
Molecular Formula |
C18H13F2NOS |
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Molecular Weight |
329.4 g/mol |
IUPAC Name |
4-fluoro-N-(4-fluorophenyl)-N-(thiophen-2-ylmethyl)benzamide |
InChI |
InChI=1S/C18H13F2NOS/c19-14-5-3-13(4-6-14)18(22)21(12-17-2-1-11-23-17)16-9-7-15(20)8-10-16/h1-11H,12H2 |
InChI Key |
SLHISKRDKRHBTC-UHFFFAOYSA-N |
Canonical SMILES |
C1=CSC(=C1)CN(C2=CC=C(C=C2)F)C(=O)C3=CC=C(C=C3)F |
Origin of Product |
United States |
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